Cas no 1223876-86-5 (N-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]-N-ethyl-2-phenylethene-1-sulfonamide)

• Product Name: N-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]-N-ethyl-2-phenylethene-1-sulfonamide
• CAS No: 1223876-86-5
• MF: C₁₉H₂₁NO₄S
• MW: 359.439344167709
• CID: 6491466
• PubChem ID: 8402736
• Update Time: 2025-06-12

N-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]-N-ethyl-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]-N-ethyl-2-phenylethene-1-sulfonamide
• Z45495583
• 1223876-86-5
• EN300-26593023

• Inchi： 1S/C19H21NO4S/c1-2-20(25(21,22)13-10-16-6-4-3-5-7-16)15-17-8-9-18-19(14-17)24-12-11-23-18/h3-10,13-14H,2,11-12,15H2,1H3/b13-10+
• InChI Key： KQGKXLYGOPWKEE-JLHYYAGUSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(CC)CC1C=CC2=C(C=1)OCCO2)(=O)=O

Computed Properties

• Exact Mass: 359.11912932g/mol
• Monoisotopic Mass: 359.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]-N-ethyl-2-phenylethene-1-sulfonamide

N-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]-N-ethyl-2-phenylethene-1-sulfonamide (CAS No. 1223876-86-5): A Comprehensive Overview

N-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]-N-ethyl-2-phenylethene-1-sulfonamide (CAS No. 1223876-86-5) is a complex organic compound with a unique molecular structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a sulfonamide derivative that has garnered significant attention due to its potential therapeutic properties and its role in various biological processes.

The molecular formula of N-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]-N-ethyl-2-phenylethene-1-sulfonamide is C₁₉H₂₃NO₄S, and it has a molecular weight of 369.45 g/mol. The compound features a benzodioxin ring system, an ethyl group, and a phenylsulfonyl moiety, which collectively contribute to its distinct chemical and biological properties. The presence of these functional groups allows the compound to interact with various biological targets, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of N-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]-N-ethyl-2-phenylethene-1-sulfonamide in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and to modulate pain signaling pathways.

In addition to its anti-inflammatory and analgesic activities, N-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]-N-ethyl-2-phenylethene-1-sulfonamide has been investigated for its potential as an antitumor agent. Studies have demonstrated that the compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. This makes it a promising candidate for the development of novel anticancer therapies.

The pharmacokinetic properties of N-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]-N-ethyl-2-phenylethene-1-sulfonamide have also been extensively studied. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Its stability in physiological conditions and its ability to cross the blood-brain barrier further enhance its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]-N-ethyl-2 phenylethene 1 sulfonamide in various disease models. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits promising therapeutic effects. These findings have paved the way for further clinical investigations and may lead to the development of new treatment options for patients suffering from inflammatory diseases and cancer.

In conclusion, N [(2 3 dihydro 1 4 benzodioxin 6 yl)methyl] N ethyl 2 phenylethene 1 sulfonamide (CAS No. 1223876 86 5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, further solidifying its importance in the field.